Cas no 103856-74-2 (5-Methyl-1-(2-nitrophenyl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 5-Methyl-1-(2-nitrophenyl)-1H-pyrazole-3-carboxylic acid
• CAS No: 103856-74-2
• MF: C₁₁H₉N₃O₄
• MW: 247.206862211227
• MDL: MFCD13190657
• CID: 1073873
• PubChem ID: 53396286
• Update Time: 2025-09-27

5-Methyl-1-(2-nitrophenyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-1-(2-nitrophenyl)-1H-pyrazole-3-carboxylic acid
• 5-methyl-1-(2-nitrophenyl)pyrazole-3-carboxylic acid
• I04-4557
• methylnitrophenylpyrazolecarboxylicacid
• AKOS006031205
• 5-methyl-1-(2-nitrophenyl)-1H-pyrazole-3-carboxylicacid
• MFCD13190657
• 103856-74-2
• DTXSID60694247
• J-517719
• BS-0024

• MDL： MFCD13190657
• Inchi： 1S/C11H9N3O4/c1-7-6-8(11(15)16)12-13(7)9-4-2-3-5-10(9)14(17)18/h2-6H,1H3,(H,15,16)
• InChI Key： IJGCWRFYKHNFBW-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C)N(C2C=CC=CC=2[N+](=O)[O-])N=1)=O

Computed Properties

• Exact Mass: 247.05900
• Monoisotopic Mass: 247.05930578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 100.94000
• LogP: 2.31030

5-Methyl-1-(2-nitrophenyl)-1H-pyrazole-3-carboxylic acid Security Information

• HazardClass：IRRITANT